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Compound of Interest

Compound Name: 3,3-Diphenylpropionic acid

Cat. No.: B122916 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 3,3-
Diphenylpropionic acid, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure the safe handling and disposal

of this compound in a laboratory setting.

Pre-Disposal Safety and Hazard Assessment
Before handling 3,3-Diphenylpropionic acid for disposal, it is crucial to be aware of its

hazards. This compound is classified as a skin and eye irritant and may cause respiratory

irritation.[1][2]

Personal Protective Equipment (PPE): Ensure the following PPE is worn at all times:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

Hand Protection: Wear protective gloves.[1]

Body Protection: A lab coat or apron should be worn.

Respiratory Protection: If working with fine powder or in a poorly ventilated area, use a

particulate dust filter respirator.[3]

Engineering Controls:
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Work in a well-ventilated area, such as a chemical fume hood, especially during procedures

that may generate dust or vapors.[1][2]

Ensure that eyewash stations and safety showers are close to the workstation location.[1]

Quantitative Data and Physical Properties
A summary of the key physical and chemical properties of 3,3-Diphenylpropionic acid is

provided below.

Property Value

CAS Number 606-83-7

Molecular Formula (C₆H₅)₂CHCH₂COOH

Molecular Weight 226.27 g/mol

Appearance Powder / Solid[2]

Melting Point 151-154 °C[4]

Storage Class 11 (Combustible Solids)

Step-by-Step Disposal Protocol
The primary method for disposing of 3,3-Diphenylpropionic acid is to treat it as chemical

waste to be handled by an approved waste disposal facility.[1] For laboratories equipped to

handle chemical neutralization, a procedure for treating small amounts of acidic waste is also

provided.

This is the simplest and safest method for most laboratory settings.

Experimental Protocol:

Segregation: Do not mix 3,3-Diphenylpropionic acid waste with other waste streams,

especially strong oxidizing agents or bases.[1] Collect all solid waste (e.g., contaminated

gloves, weighing paper) and unused product in a dedicated, clearly labeled hazardous waste

container.
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Containerization: Use a suitable, sealable container for the waste. Ensure the container is

compatible with the chemical.

Labeling: Label the container clearly as "Hazardous Waste" and include the full chemical

name: "3,3-Diphenylpropionic Acid". Ensure the label complies with local, state, and

federal regulations.[5]

Storage: Store the sealed container in a designated hazardous waste accumulation area,

away from incompatible materials.[1][2]

Pickup: Arrange for pickup and disposal by your institution's certified Environmental Health

and Safety (EHS) or an approved hazardous waste contractor.[1]

This protocol is for dilute aqueous solutions containing 3,3-Diphenylpropionic acid and

should only be performed by trained personnel in a controlled laboratory environment with

proper PPE and engineering controls.

Experimental Protocol:

Preparation: Conduct the entire procedure in a chemical fume hood behind a safety shield.

[6] Prepare a dilute solution of a base, such as sodium carbonate or sodium hydroxide.

Cooling: Place the container with the acidic solution in an ice water bath to manage heat

generation during neutralization.[6]

Neutralization: While stirring the acidic solution, slowly add the basic solution.[6]

pH Monitoring: Continuously monitor the pH of the solution. Continue adding the base until

the pH is stable between 5.5 and 9.0.[6]

Final Disposal: Once neutralized, the solution may be eligible for drain disposal, provided it

contains no other hazardous materials and is in accordance with local regulations.[6][7]

Always flush with a large volume of water (at least 20 parts water to 1 part neutralized

solution).[6] Consult your institution's EHS office for specific guidance on drain disposal.[7]

Accidental Spill Cleanup
In the event of a spill:
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Evacuate and restrict access to the area.

Remove all sources of ignition.[3]

Wearing appropriate PPE, sweep up the solid material.[1] Avoid generating dust.[3]

Place the spilled material into a suitable, labeled container for waste disposal.[1][3]

Clean the spill area thoroughly with soap and water.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3,3-
Diphenylpropionic acid waste.
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Caption: Disposal workflow for 3,3-Diphenylpropionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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